Bromotrifluoromethane
Overview
Description
Bromotrifluoromethane (also known as Halon 1301, CF3Br) is a halocarbon, a type of chemical compound made up of atoms of carbon, fluorine, and bromine. It is a colorless, odorless gas, and has the chemical formula CBrF3. It is used in a variety of applications, including fire suppression, refrigeration, and chemical synthesis. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound.
Scientific Research Applications
1. Organic Synthesis
Bromotrifluoromethane (CF3Br) is utilized in organic synthesis, notably in hydrotrifluoromethylation of alkenes and alkynes. This process employs CF3Br as a trifluoromethylating reagent, highlighting its potential in creating valuable chemical compounds under mild conditions with good functional group tolerance (Ren, Zheng, & Zhang, 2018).
2. Aviation Fire Extinguishing Agent
In the aviation industry, CF3Br is an important fire extinguishing agent. Its volume concentration is critical in the design of aircraft fire protection systems. Research on open-path non-dispersive infrared (NDIR) sensors for in-situ measurement of Halon 1301 (another name for CF3Br) has been conducted to ensure effective fire suppression (Yuan, Lu, Guan, & Yang, 2019).
3. Flame Extinction Research
Studies have explored the effectiveness of CF3Br in extinguishing diffusion flames of various substances like n-hexane and methanol. The research compares the flame extinction capabilities of CF3Br with other inert gases, providing insights into its role in fire suppression (Tucker, Drysdale, & Rasbash, 1981).
4. Environmental Impact Analysis
CF3Br's potential replacement, iodotrifluoromethane (CF3I), was evaluated for its impacts on atmospheric ozone. This study is significant given CF3Br's usage in aircraft for fuel inerting and fire fighting, and its environmental effects (Li, Patten, Youn, & Wuebbles, 2006).
5. Spectroscopy Studies
Research involving Raman and infrared spectra of solid this compound provides valuable information on its molecular structure and behavior. Such studies are crucial in understanding the physical and chemical properties of CF3Br at different temperatures (Zakhary, Schlueter, & Anderson, 1992).
6. Global Warming Potential Estimation
High-resolution infrared photoabsorption cross sections of CF3Br have been measured to estimate its radiative forcings and global warming potentials. This research is crucial in understanding the environmental impact of CF3Br (Drage, Jaksch, Smith, McPheat, Vasekova, & Mason, 2006).
7. Decomposition Treatment
Studies on the decomposition treatment of CF3Br using materials like burnt lime and dolomite have been conducted. This research is significant for environmental management, focusing on the recovery of bromine and fluorine during the decomposition process (Takeuchi, Kato, & Watanabe, 2004).
8. Industrial Working Fluid
CF3Br is used as a working fluid in various industrial applications. Understanding its applications and practical examples helps in optimizing its use in different industrial processes (Iikubo, 1983).
9. Electrochemical Synthesis
Research on the electrochemical synthesis of trifluoromethylcadmium and trifluoromethylzinc using CF3Br explores new methods in creating these compounds. This study opens avenues for novel applications in chemistry and materials science (Paratian, Labbé, Sibille, Nédélec, & Périchon, 1995).
Safety and Hazards
properties
IUPAC Name |
bromo(trifluoro)methane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/CBrF3/c2-1(3,4)5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJCQBQGAPKAMLL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(F)(F)(F)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CBrF3 | |
Record name | BROMOTRIFLUOROMETHANE | |
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Record name | BROMOTRIFLUOROMETHANE | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
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DSSTOX Substance ID |
DTXSID5026415 | |
Record name | Bromotrifluoromethane | |
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Molecular Weight |
148.91 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Bromotrifluoromethane appears as a colorless, odorless gas at room conditions Shipped as a liquid confined under its own vapor pressure. Noncombustible. Nontoxic but can asphyxiate by the displacement of air. Contact with the unconfined liquid can cause frostbite by evaporative cooling. Exposure of the container to prolonged heat or fire can cause it to rupture violently and rocket., Gas or Vapor, Colorless, odorless gas. [Note: Shipped as a liquefied compressed gas.]; [NIOSH], COLOURLESS COMPRESSED LIQUEFIED GAS., Colorless, odorless gas., Colorless, odorless gas. [Note: Shipped as a liquefied compressed gas.] | |
Record name | BROMOTRIFLUOROMETHANE | |
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Record name | Methane, bromotrifluoro- | |
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Record name | BROMOTRIFLUOROMETHANE | |
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Record name | TRIFLUOROBROMOMETHANE | |
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Boiling Point |
-72 °F at 760 mmHg (NIOSH, 2023), -57.8 °C @ 760 mm Hg, -58 °C, -72 °F | |
Record name | BROMOTRIFLUOROMETHANE | |
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Solubility |
0.03 % (NIOSH, 2023), Sol in chloroform, 0.03% in water, Solubility in water: none, 0.03% | |
Record name | BROMOTRIFLUOROMETHANE | |
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Density |
1.5800 g/ml @ 20 °C (liq), Critical volume: 200 cu m/mol; critical density: 0.745 g/cu cm; specific heat of liquid: 0.208 cal/g at 25 °C; specific heat of vapor: 0.112 cal/g at 25 °C and 1 atm., Relative density (water = 1): 1.5, 5.14(relative gas density) | |
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Record name | BROMOTRIFLUOROMETHANE | |
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Vapor Density |
5.14 (NIOSH, 2023) - Heavier than air; will sink (Relative to Air), 3.8 (AIR= 1), Relative vapor density (air = 1): 5.1, 5.14 | |
Record name | BROMOTRIFLUOROMETHANE | |
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URL | https://www.osha.gov/chemicaldata/592 | |
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Vapor Pressure |
greater than 1 atm (NIOSH, 2023), 1.22X10+4 mm Hg @ 25 °C, Vapor pressure, kPa at 20 °C: 1434, >1 atm | |
Record name | BROMOTRIFLUOROMETHANE | |
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Mechanism of Action |
Cardiac arrhythmia, possibly aggravated by elevated levels of catecholamines due to stress ... is suggested as the cause of these adverse responses, which may lead to death. /Fluorocarbons/ | |
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Color/Form |
Colorless gas [Note: Shipped as a liquefied compressed gas.] | |
CAS RN |
75-63-8 | |
Record name | BROMOTRIFLUOROMETHANE | |
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Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0837 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Record name | TRIFLUOROBROMOMETHANE | |
Source | Occupational Safety and Health Administration (OSHA) | |
URL | https://www.osha.gov/chemicaldata/592 | |
Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
Record name | Methane, bromotrifluoro- | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh-rtecs/PA52C768.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards (NPG) provides general industrial hygiene information for workers, employers, and occupational health professionals. It contains safety information and hazard data related to chemical substances or mixtures. | |
Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Melting Point |
-267 °F (NIOSH, 2023), -172 °C, -168 °C, -267 °F | |
Record name | BROMOTRIFLUOROMETHANE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/2663 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | BROMOTRIFLUOROMETHANE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/141 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | BROMOTRIFLUOROMETHANE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0837 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Record name | TRIFLUOROBROMOMETHANE | |
Source | Occupational Safety and Health Administration (OSHA) | |
URL | https://www.osha.gov/chemicaldata/592 | |
Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
Record name | Trifluorobromomethane | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0634.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.